ethyl (3E)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate

• Molecular Formula: C16H13F3N6O3
• Molecular Weight: 394.31 g/mol
• IUPAC Name: ethyl (3E)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate
• InChI: InChI=1S/C16H13F3N6O3/c1-2-28-15(27)10-7-21-13-11(14(26)24-25(13)12(10)20)23-22-9-5-3-4-8(6-9)16(17,18)19/h3-7,20,22H,2H2,1H3,(H,24,26)/b20-12?,23-11+
• InChI Key: IFWVNUCLEUUWTO-RUALPTSNSA-N
• Isomeric SMILES: CCOC(=O)C1=CN=C2/C(=N\NC3=CC=CC(=C3)C(F)(F)F)/C(=O)NN2C1=N
• SMILES: CCOC(=O)C1=CN=C2C(=NNC3=CC=CC(=C3)C(F)(F)F)C(=O)NN2C1=N

Description

Ethyl (3E)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in pharmaceutical research. This compound has been shown to exhibit promising biological activity that could be useful in the development of new drugs.

Mechanism of Action

The mechanism of action of ethyl (ethyl (3E)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate involves the inhibition of key enzymes involved in cancer cell proliferation and survival. This compound has been shown to inhibit the activity of enzymes such as cyclin-dependent kinase 4 (CDK4) and cyclin-dependent kinase 6 (CDK6), which are critical for the progression of cancer cells through the cell cycle.
Biochemical and Physiological Effects:
Ethyl (ethyl (3E)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate has been shown to exhibit a range of biochemical and physiological effects. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, it has been shown to inhibit the growth and proliferation of cancer cells by blocking the activity of key enzymes involved in cell cycle progression.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl (ethyl (3E)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate in lab experiments include its potent biological activity against cancer cells, as well as its relatively simple synthesis method. However, limitations include its potential toxicity and the need for further research to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for research on ethyl (ethyl (3E)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate. These include further studies on its mechanism of action, as well as its potential use in combination with other drugs for enhanced efficacy. Additionally, research could focus on the development of new derivatives of this compound with improved biological activity and reduced toxicity.

Synthesis Methods

The synthesis of ethyl (ethyl (3E)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate involves the reaction of 3-(trifluoromethyl)aniline with ethyl 2-(2-oxo-2-phenylethyl)malonate in the presence of a base such as potassium carbonate. The resulting product is then treated with hydrazine hydrate to obtain the final compound.

Scientific Research Applications

Ethyl (ethyl (3E)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate)-7-imino-2-oxo-3-[[3-(trifluoromethyl)phenyl]hydrazinylidene]-1H-pyrazolo[1,5-a]pyrimidine-6-carboxylate has been extensively studied for its potential applications in the field of pharmaceutical research. This compound has been shown to exhibit significant biological activity against various types of cancer cells, including breast cancer, lung cancer, and melanoma.